Cas no 351410-49-6 (2-Methoxy-5-phenylpyridine-3-methanol)

• Product Name: 2-Methoxy-5-phenylpyridine-3-methanol
• CAS No: 351410-49-6
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 4914424
• Update Time: 2025-05-26

2-Methoxy-5-phenylpyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-phenylpyridine-3-methanol
• (2-methoxy-5-phenylpyridin-3-yl)methanol
• 2-Methoxy-5-phenylpyridine-3-methanol

• Inchi： 1S/C13H13NO2/c1-16-13-12(9-15)7-11(8-14-13)10-5-3-2-4-6-10/h2-8,15H,9H2,1H3
• InChI Key： PFFVEKFYUHALIG-UHFFFAOYSA-N
• SMILES： O(C)C1C(CO)=CC(=CN=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4

Additional information on 2-Methoxy-5-phenylpyridine-3-methanol

Professional Introduction to 2-Methoxy-5-phenylpyridine-3-methanol (CAS No. 351410-49-6)

2-Methoxy-5-phenylpyridine-3-methanol, identified by its Chemical Abstracts Service (CAS) number 351410-49-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential applications in drug development. The structural features of 2-Methoxy-5-phenylpyridine-3-methanol, including its methoxy and phenyl substituents, contribute to its unique chemical properties and make it a promising candidate for further investigation in various therapeutic contexts.

The significance of 2-Methoxy-5-phenylpyridine-3-methanol lies in its potential as a building block or intermediate in the synthesis of more complex pharmacophores. Pyridine derivatives are widely studied due to their ability to interact with biological targets such as enzymes and receptors, which is crucial for the development of novel therapeutic agents. The presence of the methoxy group at the 2-position and the phenyl ring at the 5-position enhances the compound's solubility and bioavailability, making it more suitable for pharmacological applications.

In recent years, there has been a surge in research focused on identifying new scaffolds that can modulate biological pathways associated with diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. 2-Methoxy-5-phenylpyridine-3-methanol has emerged as a compound of interest in these studies due to its structural similarity to known bioactive molecules. For instance, studies have explored its potential role in inhibiting specific enzymes or receptors that are implicated in disease progression. The methoxy-substituted pyridine core provides a versatile platform for chemical modification, allowing researchers to fine-tune the compound's properties for targeted therapeutic effects.

One of the most compelling aspects of 2-Methoxy-5-phenylpyridine-3-methanol is its potential application in the development of small-molecule inhibitors. In particular, researchers have investigated its ability to interact with kinases and other protein targets involved in cell signaling pathways. The phenyl ring at the 5-position can serve as a hydrophobic anchor, facilitating binding to hydrophobic pockets on protein surfaces, while the methoxy group can engage in hydrogen bonding or other non-covalent interactions. This dual functionality makes 2-Methoxy-5-phenylpyridine-3-methanol an attractive candidate for structure-based drug design.

The synthesis of 2-Methoxy-5-phenylpyridine-3-methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions followed by functional group transformations such as methylation and methoxylation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the phenyl ring efficiently. The scalability of these synthetic methods is crucial for industrial applications, particularly if 2-Methoxy-5-phenylpyridine-3-methanol were to be used as a starting material for larger-scale drug production.

Evaluation of 2-Methoxy-5-phenylpyridine-3-methanol's pharmacological properties has been conducted through both computational modeling and experimental assays. Computational studies have predicted its binding affinity to various biological targets, providing insights into its potential mechanism of action. Experimental studies have validated these predictions by measuring inhibitory effects on relevant enzymes or receptors in vitro. These findings suggest that 2-Methoxy-5-phenylpyridine-3-methanol may exhibit therapeutic efficacy in conditions where modulation of these targets is desired.

The safety profile of 2-Methoxy-5-phenylpyridine-3-methanol is another critical aspect that has been examined during preclinical development. Toxicological studies have assessed its acute and chronic toxicity, as well as potential side effects associated with prolonged exposure. These studies are essential for determining safe dosage ranges and identifying any adverse reactions that may occur during clinical trials. The results from these evaluations will help guide future development efforts and ensure that any potential therapeutic benefits outweigh risks.

The future direction of research on 2-Methoxy-5-phenylpyridine-3-methanol includes exploring its applications in combination therapies and personalized medicine. By pairing this compound with other drugs or biomarkers, researchers aim to enhance treatment outcomes for patients with specific conditions. Additionally, advances in drug delivery systems may allow for more targeted administration of 2-Methoxy-5-phenylpyridine-3-methanol, improving bioavailability and reducing side effects.

In conclusion, 2-Methoxy-5-phenylpyridine-3-methanol (CAS No. 351410-49-6) represents a significant compound in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a valuable tool for drug discovery and development, offering opportunities for innovation in medicinal biology. As research continues to uncover new insights into its pharmacological properties, 2-Methoxy-5-phenoxyypyidine is poised to play an increasingly important role in addressing unmet medical needs.